N-(5-(6-methoxypyridazin-3-yl)-2-methylphenyl)-3-methylbutanamide

• IUPAC Name: N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-3-methylbutanamide
• InChI: InChI=1S/C17H21N3O2/c1-11(2)9-16(21)18-15-10-13(6-5-12(15)3)14-7-8-17(22-4)20-19-14/h5-8,10-11H,9H2,1-4H3,(H,18,21)
• InChI Key: RPAQJKIJCDGINZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(C=C2)OC)NC(=O)CC(C)C
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

“N-(5-(6-methoxypyridazin-3-yl)-2-methylphenyl)-3-methylbutanamide” is a complex organic compound. It contains a methoxypyridazine group, which is a heterocyclic aromatic ring system. This group is often found in various pharmaceuticals due to its ability to readily form stable compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a methoxypyridazine ring attached to a methylphenyl group and a methylbutanamide group. The exact spatial arrangement of these groups would depend on the specific synthesis conditions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the methoxypyridazine, methylphenyl, and methylbutanamide groups. These groups could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxypyridazine group could potentially increase its solubility in polar solvents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Relugoli : 3-Amino-6-methoxypyridazine serves as a key intermediate in the synthesis of Relugoli , a compound with potential pharmaceutical applications. .

Organic Synthesis

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs containing a pyridazine ring are used for their antimicrobial properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound.